Cas no 301-16-6 (4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 301-16-6
• MF: C₂₂H₂₂O₁₁
• MW: 462.403487682343
• CID: 312640
• PubChem ID: 20055255
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• 301-16-6
• 8-C-.BETA.-D-GLUCOPYRANOSYLCHRYSOERIOL
• Scoparine
• FS-8592
• 8-C-beta-D-GLUCOPYRANOSYLCHRYSOERIOL
• Scoparin
• UNII-DR3Y9P779Q
• Chrysoeriol 8-C-glucoside
• 4H-1-Benzopyran-4-one, 8-beta-D-glucopyranosyl-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• NSC-167408
• DR3Y9P779Q
• Q27276557
• SCHEMBL993192
• SCOPARIN [MI]
• CHEBI:177069
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• 4H-1-Benzopyran-4-one, 8-.beta.-D-glucopyranosyl-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• Scoparoside
• NSC 167408
• 1,5-Anhydro-1-[5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]hexitol
• DTXSID90952509
• 4H-1-Benzopyran-4-one,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• NSC167408
• 8-beta-D-Glucopyranosyl-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4H-1-benzopyran-4-one

• Inchi： 1S/C22H22O11/c1-31-14-4-8(2-3-9(14)24)13-6-12(27)16-10(25)5-11(26)17(21(16)32-13)22-20(30)19(29)18(28)15(7-23)33-22/h2-6,15,18-20,22-26,28-30H,7H2,1H3/t15-,18-,19+,20-,22+/m1/s1
• InChI Key： YXHFXGHAELQJGK-PGPONNFDSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC(=C2C(C=C(C3C=CC(=C(C=3)OC)O)OC=12)=O)O)O)O)O)O

Computed Properties

• Exact Mass: 462.11616
• Monoisotopic Mass: 462.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.649
• Melting Point: 253°
• Boiling Point: 781.6°Cat760mmHg
• Flash Point: 273.9°C
• Refractive Index: 1.717
• PSA: 186.37
• LogP: 0.10030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 8-C-glycosides